6-chloro-3-[(4-chlorophenyl)sulfanyl]-4-phenylquinolin-2(1H)-one

• IUPAC Name: 6-chloro-3-(4-chlorophenyl)sulfanyl-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C21H13Cl2NOS/c22-14-6-9-16(10-7-14)26-20-19(13-4-2-1-3-5-13)17-12-15(23)8-11-18(17)24-21(20)25/h1-12H,(H,24,25)
• InChI Key: QMIOGEYKCCUQQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC3=C2C=C(C=C3)Cl)SC4=CC=C(C=C4)Cl
• Molecular Formula: C21H13Cl2NOS
• Molecular Weight: 398.3 g/mol

Description

6-Chloro-3-[(4-chlorophenyl)sulfanyl]-4-phenylquinolin-2(1H)-one (IUPAC name) is a synthetic quinolinone derivative characterized by:

• Chloro substitution at position 6 of the quinoline core.
• 4-Chlorophenylsulfanyl group at position 3.
• Phenyl group at position 4. This compound is synthesized via condensation of 4-chlorobenzaldehyde with appropriate intermediates under thermal conditions . Quinolin-2(1H)-one derivatives are widely studied for their biological activities, particularly as kinase inhibitors (e.g., Akt) and anticancer agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-3-[(4-chlorophenyl)sulfanyl]-4-phenylquinolin-2(1H)-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 4-chlorobenzene thiol with 4-phenylquinoline-2-one in the presence of a chlorinating agent can yield the desired compound. The reaction conditions often involve the use of solvents like dichloromethane and catalysts such as Lewis acids to facilitate the cyclization process .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

6-chloro-3-[(4-chlorophenyl)sulfanyl]-4-phenylquinolin-2(1H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while substitution reactions can produce a variety of substituted quinolines .

Scientific Research Applications

6-chloro-3-[(4-chlorophenyl)sulfanyl]-4-phenylquinolin-2(1H)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 6-chloro-3-[(4-chlorophenyl)sulfanyl]-4-phenylquinolin-2(1H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Table 1: Structural Comparison of Quinolin-2(1H)-one Derivatives

Compound Name / ID	Substituents	Key Features	Biological Activity	Reference
Target Compound	6-Cl, 3-(4-Cl-PhS), 4-Ph	Sulfanyl group enhances lipophilicity; potential allosteric modulation	Under investigation (anticancer)
4-Phenylquinolin-2(1H)-one	4-Ph	Parent compound; no substitutions at 3/6	Akt inhibitor (IC₅₀ = 6 µM); allosteric binding to PH domain
6-Chloro-3-(morpholin-4-yl)-4-phenylquinolin-2(1H)-one	6-Cl, 3-morpholino, 4-Ph	Morpholino group improves solubility; intermediate in antiviral synthesis	Antiviral (SARS-CoV-2)
(E)-6-Chloro-3-(3-(4-chlorophenyl)acryloyl)-4-phenylquinolin-2(1H)-one (87b)	6-Cl, 3-acryloyl, 4-Ph	Acryloyl group enables covalent binding; RAD51-BRCA2 disruptor	Anticancer (synergizes with PARP inhibitors)
6-Chloro-3-(((4-((4-(4-chlorophenyl)pyrimidin-2-yl)amino)phenyl)thio)methyl)quinolin-2(1H)-one (28b)	6-Cl, 3-thiomethyl-pyrimidine, 4-Ph	Pyrimidine hybrid enhances hLDHA inhibition	hLDHA inhibitor (anticancer)
6-Chloro-3-(4-(3-methoxyphenyl)piperazin-1-yl)-4-phenylquinolin-2(1H)-one	6-Cl, 3-piperazinyl, 4-Ph	Piperazine moiety improves CNS penetration	Neuroactive potential (under study)

Structure-Activity Relationship (SAR) Insights

• Morpholino or pyrimidine groups (e.g., 28b) improve solubility and target engagement via hydrogen bonding . Acryloyl groups (e.g., 87b) enable covalent interactions with cysteine residues, enhancing potency in disrupting protein-protein interactions .
• Position 6 :
  • Chloro substitution is conserved in analogs with antiviral or anticancer activity, suggesting a role in steric or electronic modulation .
• Position 4 :
  • The phenyl group is critical for Akt inhibition, as its removal abolishes activity in parent compounds .